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Compound of Interest

Compound Name: 4-Hydroxy-3-methyl-2-butanone

Cat. No.: B1265462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 4-Hydroxy-3-methyl-2-butanone (CAS No. 3393-64-4). The information is

intended to assist researchers, scientists, and drug development professionals in establishing

safe laboratory and manufacturing practices. Due to a lack of extensive toxicological data for

this specific compound, this guide emphasizes a precautionary approach and adherence to

standardized testing protocols for chemical safety assessment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Hydroxy-3-methyl-2-butanone is

presented in Table 1. This data is essential for understanding the substance's behavior under

various experimental and storage conditions.

Table 1: Physical and Chemical Properties of 4-Hydroxy-3-methyl-2-butanone
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Property Value Reference

Molecular Formula C5H10O2 [1][2]

Molecular Weight 102.13 g/mol [1][3]

CAS Number 3393-64-4 [1][2]

EINECS Number 222-238-6 [1]

Appearance Clear, colorless liquid [2]

Boiling Point
189.77 °C @ 760 mmHg

(estimated)
[4]

Flash Point 81.67 °C (179.00 °F) TCC [4]

Specific Gravity 0.993 @ 25 °C [4]

Refractive Index 1.438 @ 20 °C [4]

Vapor Pressure
0.2 mmHg @ 25 °C

(estimated)
[4]

Solubility
Soluble in water (1,000,000

mg/L @ 25 °C, estimated)
[4]

logP (o/w) -0.440 (estimated) [4]

Hazard Identification and Classification
The toxicological properties of 4-Hydroxy-3-methyl-2-butanone have not been fully

investigated.[5] However, some sources indicate potential hazards. According to aggregated

GHS information from the European Chemicals Agency (ECHA), a significant percentage of

notifications do not classify the substance as hazardous.[3] However, a minority of notifications

suggest the following hazards[3]:

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.

Given the limited and partially conflicting data, it is prudent to handle this compound as

potentially hazardous.

Personal Protective Equipment (PPE) and Handling
Precautions
Strict adherence to safety protocols is mandatory when handling 4-Hydroxy-3-methyl-2-
butanone. The following PPE and handling precautions are recommended.

Personal Protective Equipment
Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[6]

To prevent eye contact which

may cause serious irritation.[3]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5] Consider

fire/flame resistant and

impervious clothing.[6]

To avoid skin contact which

may cause irritation.[3][5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges.[6] A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149 must be

followed.[5]

To prevent inhalation which

may cause respiratory tract

irritation.[3][5]

Safe Handling Practices
Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where the chemical is handled.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Take precautionary measures against static discharge.[7]

Use only non-sparking tools.[7]

Wash hands thoroughly after handling.
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Storage and Disposal
Proper storage and disposal are crucial to maintain the integrity of the compound and ensure

safety.

Storage: Store in a cool, dry, and well-ventilated place.[1][7] Keep the container tightly

closed.[1][7] The compound is reported to be hygroscopic.[2]

Incompatible Materials: Strong oxidizing agents, strong bases, and reducing agents.[5]

Disposal: Dispose of in accordance with local, state, and federal regulations. Keep in

suitable, closed containers for disposal.[1]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures
Table 3: First-Aid Procedures for 4-Hydroxy-3-methyl-2-butanone Exposure
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Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

[6]

Skin Contact

Take off contaminated clothing immediately.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

develops or persists.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

drink 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek medical attention.[5][6]

Accidental Release Measures
Ensure adequate ventilation.

Remove all sources of ignition.[5]

Wear appropriate personal protective equipment as specified in Section 3.1.

Absorb the spill with a non-combustible material such as earth, sand, or vermiculite.[5]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

Prevent the spill from entering drains or waterways.[6]

Experimental Protocols for Safety Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://delltech.com/managing-ocular-irritation/
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://delltech.com/managing-ocular-irritation/
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://delltech.com/managing-ocular-irritation/
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://delltech.com/managing-ocular-irritation/
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://delltech.com/managing-ocular-irritation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given the absence of comprehensive toxicity data for 4-Hydroxy-3-methyl-2-butanone, it is

imperative that researchers conduct a thorough safety assessment before use in any

application. The following OECD (Organisation for Economic Co-operation and Development)

guidelines for the testing of chemicals are the internationally recognized standards for such

evaluations.

Acute Oral Toxicity
Protocol: OECD Test Guidelines 420 (Fixed Dose Procedure), 423 (Acute Toxic Class

Method), and 425 (Up-and-Down Procedure).[4]

Methodology: These guidelines describe procedures for assessing the acute toxic effects of

a substance administered orally.[4] The Fixed Dose Procedure involves administering the

substance at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg) to identify a dose that produces

evident toxicity but avoids lethality.[5] The Acute Toxic Class Method allows for the

classification of the substance into toxicity classes based on LD50 cut-off values, while the

Up-and-Down Procedure enables the estimation of an LD50 value with a confidence interval.

[4] The substance is typically administered in a single dose or multiple fractions within 24

hours to fasted animals, usually rodents.[4][8] Animals are observed for a period of at least

14 days for signs of toxicity and mortality.[5]

Skin Irritation
Protocol: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis

Test Method).[9][10]

Methodology: This in vitro method is a validated alternative to animal testing for skin

irritation.[11] It utilizes a reconstructed human epidermis (RhE) model that mimics the upper

layers of human skin.[10] The test chemical is applied topically to the RhE tissue for a

defined period (e.g., up to 4 hours).[9][11] Following exposure, the viability of the tissue is

measured, typically using an MTT assay, which assesses mitochondrial activity.[10] A

reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates that the substance

is an irritant.[10]

Eye Irritation
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Protocol: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) and OECD Test

Guideline 496 (In Vitro Eye Irritation).[1][6]

Methodology: A tiered testing strategy is recommended, starting with in vitro methods.[1]

OECD TG 496 utilizes reconstructed human cornea-like epithelium (RhCE) models to assess

eye irritation potential without animal testing.[6] If in vivo testing is deemed necessary, OECD

TG 405 is followed.[1] This involves applying a single dose of the substance to the eye of an

animal (typically an albino rabbit) and observing for effects on the cornea, iris, and

conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours).[2][12] The use of anesthetics

and analgesics is recommended to minimize animal distress.[1][12]

Logical Workflow for Safety and Handling
Assessment
The following diagram illustrates a logical workflow for the safety and handling assessment of a

chemical with limited toxicological data, such as 4-Hydroxy-3-methyl-2-butanone.
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Caption: Workflow for chemical safety assessment and handling.
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Conclusion
While 4-Hydroxy-3-methyl-2-butanone has applications in research and development, the

available safety data is limited. Therefore, a cautious approach is essential. This guide

summarizes the known properties and potential hazards and provides a framework for safe

handling, storage, and emergency response. For definitive safety assessment, it is strongly

recommended that experimental testing be conducted following the appropriate OECD

guidelines. By adhering to these protocols, researchers and drug development professionals

can mitigate risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265462#4-hydroxy-3-methyl-2-butanone-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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